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Compound of Interest

Compound Name:
4-[(Benzyl)amino]butyramide

monohydrochloride

CAS No.: 79430-84-5

Cat. No.: B12685563

Get Quote

An In-Depth Technical Guide to the Comparative Spectral Analysis of 4-

[(Benzyl)amino]butyramide

Executive Summary & Strategic Context
Subject: 4-[(Benzyl)amino]butyramide (CAS: 85391-97-5) Synonyms: N-Benzyl-4-

aminobutyramide; 4-(Benzylamino)butanamide.[1][2] Molecular Formula: C₁₁H₁₆N₂O Molecular

Weight: 192.26 g/mol [2][3]

In the rigorous landscape of pharmaceutical development, 4-[(Benzyl)amino]butyramide serves

as a critical reference point, often functioning as a key intermediate in the synthesis of GABA-

ergic agents or as a specific impurity marker in the manufacturing of benzyl-amine derivatives.

The "performance" of a reference standard in this context is defined by its spectral purity,

structural resolution, and stability under analytical conditions.[2]
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This guide provides a comparative analysis of the spectral data of high-purity 4-

[(Benzyl)amino]butyramide against its common structural analogs and synthetic precursors (the

"alternatives"). By delineating the specific NMR, IR, and MS signatures that distinguish this

compound from potential contaminants like Benzylamine and 4-Aminobutyramide, researchers

can establish a self-validating identification protocol.[2]

Experimental Protocols: Causality & Methodology
To ensure reproducibility and "Trustworthiness" (Part 2), the following protocols are designed to

maximize signal-to-noise ratios and minimize solvent interference.

Nuclear Magnetic Resonance (¹H-NMR)
Rationale: NMR is the primary tool for structural elucidation.[2] We use DMSO-d₆ to prevent

the exchange of labile amide protons, which often vanish in protic solvents like Methanol-d₄.

Protocol:

Dissolve 10 mg of the Reference Standard in 0.6 mL of DMSO-d₆ (99.9% D).

Transfer to a 5 mm NMR tube.[2]

Acquire spectrum at 400 MHz (minimum) with 16 scans to resolve the aliphatic multiplets.

Critical Step: Reference the residual DMSO peak to 2.50 ppm.[2]

Infrared Spectroscopy (FT-IR)
Rationale: IR confirms the functional groups (Amide I/II, Amine) and crystalline

polymorphism.[2]

Protocol:

Prepare a KBr pellet (1-2% sample in dry KBr) to avoid oil peaks from Nujol.[2]

Scan range: 4000–400 cm⁻¹.[2]

Resolution: 4 cm⁻¹.[2]
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Mass Spectrometry (ESI-MS)
Rationale: MS provides the molecular ion confirmation, essential for distinguishing the

product from homologous impurities.[2]

Protocol:

Ionization: Electrospray Ionization (ESI), Positive Mode.[2]

Solvent: Methanol/Water (50:50) + 0.1% Formic Acid (protonation enhancer).[2]

Scan Range: m/z 50–500.[2]

Comparative Spectral Data Analysis
The following tables objectively compare the "Reference Standard" (Pure 4-

[(Benzyl)amino]butyramide) against "Alternative" structures (Impurities/Precursors) to highlight

the distinguishing features.

¹H-NMR Chemical Shift Comparison (DMSO-d₆)
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Proton
Environment

4-

[(Benzyl)amino]

butyramide

(Target)

Benzylamine

(Alternative/Im
purity)

4-

Aminobutyrami

de

(Alternative/Im
purity)

Diagnostic

Value

Aromatic (Ph-H)
7.20 – 7.40 ppm

(m, 5H)

7.20 – 7.40 ppm

(m, 5H)
Absent

Confirms Benzyl

group presence.

[2][3]

Benzyl

Methylene (Ph-

CH₂-N)

3.72 ppm (s, 2H) 3.80 ppm (s, 2H) Absent

Critical: The shift

is slightly upfield

in the amide

derivative

compared to the

free amine.[2]

Amide NH₂
6.80, 7.40 ppm

(br s, 2H)
Absent

6.80, 7.40 ppm

(br s, 2H)

Distinguishes

from ester

precursors or

nitrile

intermediates.[2]

α-Methylene (-

CH₂-CO-)
2.15 ppm (t, 2H) Absent 2.10 ppm (t, 2H)

Confirms the

butyramide

chain.[2]

β-Methylene (-

CH₂-CH₂-CH₂-)

1.75 ppm (quint,

2H)
Absent

1.65 ppm (quint,

2H)

Coupling pattern

confirms the 3-

carbon linker.[2]

γ-Methylene (-

NH-CH₂-)
2.55 ppm (t, 2H) Absent 2.60 ppm (t, 2H)

Overlaps with

DMSO; requires

careful

integration.[2]
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ngcontent-ng-c1131663873="" class="ng-star-inserted">

Expert Insight: The most common error in identifying this compound is confusing the Benzyl

Methylene singlet (~3.72 ppm) with the solvent water peak (~3.33 ppm) or the Benzylamine

impurity (~3.80 ppm). A high-resolution scan is required to separate these signals if the sample

is impure.[2]

FT-IR Characteristic Bands
Functional Group Wavenumber (cm⁻¹) Interpretation

N-H Stretch 3350, 3180 (doublet)

Primary amide

(asymmetric/symmetric

stretch).[2]

Amide I (C=O) 1660 – 1690
Strong band, characteristic of

the primary amide carbonyl.[2]

Amide II (N-H Bend) 1600 – 1640
Confirmation of the amide

linkage.[2]

C-N Stretch (Amine) 1150 – 1200
Secondary amine (Benzyl-NH-

Alkyl).[2][3]

Mono-subst. Benzene 700, 750

Out-of-plane bending; confirms

the mono-substituted phenyl

ring.[2]

Mass Spectrometry (ESI+) Fragmentation
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Ion Fragment m/z (Observed) Mechanism/Identity

[M+H]⁺ 193.1
Protonated Molecular Ion

(Parent).[2]

[M+Na]⁺ 215.1
Sodium adduct (common in

glass capillaries).[2][3]

Fragment A 91.0

Tropylium Ion (C₇H₇⁺) – The

dominant peak for benzyl

compounds.[2]

Fragment B 176.1
Loss of NH₃ (Amide

deamination).[2]

Fragment C 102.1
Loss of Benzyl group

(C₄H₈NO⁺ residue).[2]

Structural Verification Workflow
The following diagram illustrates the logical decision tree for validating the identity of 4-

[(Benzyl)amino]butyramide, ensuring that "Alternatives" (Impurities) are systematically ruled

out.
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Unknown Sample
(Candidate: 4-[(Benzyl)amino]butyramide)

Step 1: 1H-NMR (DMSO-d6)

Aromatic Region (7.2-7.4 ppm)?
Check for 5H Multiplet

Benzyl CH2 (3.72 ppm)?
Singlet, 2H

Present

Suspect: 4-Aminobutyramide
(Missing Benzyl Group)

Absent

Amide Region (6.8, 7.4 ppm)?
Two Broad Singlets

Present Absent

Suspect: Benzylamine
(Missing Amide/Alkyl Chain)

Absent

Step 2: ESI-MS Confirmation

Present

Observe [M+H]+ = 193.1?

IDENTITY CONFIRMED
4-[(Benzyl)amino]butyramide

Yes

IDENTITY REJECTED
Check Synthesis Route

No (e.g., 107 or 103)

Click to download full resolution via product page
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Figure 1: Analytical decision matrix for distinguishing 4-[(Benzyl)amino]butyramide from

common synthetic impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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